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Compound of Interest

Compound Name: Lintitript

cat. No.: B1675547

Technical Support Center: SR 27897

This technical support center provides essential information on the stability and storage of SR
27897, a potent and selective CCK1 receptor antagonist. The following frequently asked
qguestions (FAQs) and troubleshooting guides are designed to assist researchers, scientists,
and drug development professionals in their experimental workflows.

Frequently Asked Questions (FAQS)

Q1: How should I store the solid form of SR 27897?

There are differing recommendations for the storage of solid SR 27897. To ensure maximum
stability, it is best to adhere to the more conservative recommendation.

Storage Condition Recommendation Duration
Long-term Storage Store desiccated at -20°C. Up to several years
Short-term Storage Store at +4°C.[1] Up to 12 months

For optimal long-term stability, storing the solid compound in a desiccator at -20°C is the
recommended practice.[2] For routine use, short-term storage at +4°C is acceptable. Always
refer to the manufacturer's product data sheet for specific recommendations.

Q2: What is the recommended solvent for preparing SR 27897 stock solutions?
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Dimethyl sulfoxide (DMSO) is the recommended solvent for SR 27897. It is soluble in DMSO
up to 50 mM.

Q3: How should | store SR 27897 stock solutions?

For maximum stability, it is recommended to prepare fresh solutions for each experiment. If
storage is necessary, follow these guidelines:

Storage Condition Recommendation Duration

. i Prepare fresh on the day of
Working Solutions N/A
use.

Stock Solutions Aliguot and store at -20°C. Up to 1 month

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is crucial to store
stock solutions in small, single-use aliquots.

Q4: Is SR 27897 sensitive to light or air?

While specific data on the light and air sensitivity of SR 27897 is not readily available, it is a
good laboratory practice to protect all research compounds from light and air to minimize
potential degradation. Therefore, it is recommended to store SR 27897 in amber vials or
containers wrapped in foil and to minimize its exposure to air.

Troubleshooting Guide

Encountering unexpected results in your experiments? This guide addresses common issues
that may be related to the stability and storage of SR 27897.

Issue 1: Loss of Compound Activity or Inconsistent Results

A gradual or sudden loss of the expected biological activity of SR 27897 can be a primary
indicator of degradation.

Logical Flow for Troubleshooting Compound Inactivity
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(Start: Inconsistent or No Activity Observed]

'

(Was a fresh stock solution prepareda

Yes (Prepare a fresh stock solution from solid)

'

Did the activity return?

T

No
'

Check solid compound storage conditions. Original stock solution likely degraded.
Were they appropriate (-20°C, desiccated)? Discard old stock and continue with fresh stock.

' '

Perform a stability check on the solid compound (see Protocol 1)) Gggﬁ;gg%ﬁgg;&% Tnie\}/\?;i?tgg ’
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4 )

Sample Preparation

Grepare a stock solution of SR 27897 in DMSO (e.g., 10 mM))

:

(Dilute the stock solution to the desired concentration)

in the test solvent/buffer.

:

Givide the solution into multiple aliquots for different time points)
\- J

Incubation

Store aliquots under desired conditions (e.g., +4°C, RT, 37°C).
Protect from light.

4 )

Ana vysis

analyze an aliquot by HPLC.

:

Monitor the peak area of the parent compound (SR 27897)
and the appearance of any new peaks (degradation products).

:

C:alculate the percentage of SR 27897 remaining at each time poinD

(At each time point (e.g., 0, 2, 4, 8, 24 hours),)

relative to time zero.

- J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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